molecular formula C12H12Cl4O2W B6295187 (Diphenoxy)tungsten tetrachloride CAS No. 107269-33-0

(Diphenoxy)tungsten tetrachloride

Cat. No. B6295187
CAS RN: 107269-33-0
M. Wt: 513.9 g/mol
InChI Key: XIHHNZWZBWUETG-UHFFFAOYSA-J
Attention: For research use only. Not for human or veterinary use.
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Description

(Diphenoxy)tungsten tetrachloride, or (DPT)WCl4, is a chemical compound composed of tungsten and chlorine. It is an inorganic compound that is used in scientific research applications. It has a variety of uses, including in the synthesis of other compounds, as a catalyst, and as a reagent for biochemical and physiological studies.

Scientific Research Applications

((Diphenoxy)tungsten tetrachloride)WCl4 has a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent for biochemical and physiological studies, and as a precursor for other compounds. It is also used in the synthesis of polymers, in the production of pharmaceuticals, and in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of ((Diphenoxy)tungsten tetrachloride)WCl4 is not fully understood. However, it is believed that the tungsten atom in the compound acts as a Lewis acid, and the chlorine atoms act as Lewis bases. This allows the compound to act as a catalyst in organic synthesis reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((Diphenoxy)tungsten tetrachloride)WCl4 are not well understood. However, it has been shown to have a mild antimicrobial effect, and it has been used in the synthesis of compounds that have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The main advantage of ((Diphenoxy)tungsten tetrachloride)WCl4 is its low cost and availability. It is also easy to synthesize and store, and it can be used as a catalyst in a variety of reactions. However, it is toxic and should be handled with caution. It is also not very stable and can decompose if exposed to heat, light, or air.

Future Directions

There are many potential future directions for ((Diphenoxy)tungsten tetrachloride)WCl4 research. These include further exploration of its antimicrobial properties, the development of new compounds based on its structure, and the exploration of its potential therapeutic applications. Additionally, further research into its mechanism of action and its biochemical and physiological effects could provide valuable insights into its potential uses.

Synthesis Methods

The synthesis of ((Diphenoxy)tungsten tetrachloride)WCl4 can be achieved via a reaction between tungsten oxide and chlorine gas. This reaction can be carried out in a laboratory setting by mixing tungsten oxide and chlorine gas in a flask. The mixture is then heated to a temperature of 300-400°C and the reaction is allowed to proceed. The reaction produces ((Diphenoxy)tungsten tetrachloride)WCl4 as a white solid.

properties

IUPAC Name

phenol;tetrachlorotungsten
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2C6H6O.4ClH.W/c2*7-6-4-2-1-3-5-6;;;;;/h2*1-5,7H;4*1H;/q;;;;;;+4/p-4
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIHHNZWZBWUETG-UHFFFAOYSA-J
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)O.C1=CC=C(C=C1)O.Cl[W](Cl)(Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12Cl4O2W
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

513.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Diphenoxy)tungsten tetrachloride

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